Cas no 791594-14-4 ((1R,2R)-Methyl 2-(4-bromobenzoyl)-cyclopentanecarboxylate)

• Product Name: (1R,2R)-Methyl 2-(4-bromobenzoyl)-cyclopentanecarboxylate
• CAS No: 791594-14-4
• MF: C₁₄H₁₅BrO₃
• MW: 311.171103715897
• MDL: MFCD11977757
• CID: 823199
• PubChem ID: 58681296
• Update Time: 2025-11-02

(1R,2R)-Methyl 2-(4-bromobenzoyl)-cyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-Methyl 2-(4-bromobenzoyl)cyclopentanecarboxylate
• (1R,2R)-Methyl 2-(4-bromobenzoyl)-cyclopentanecarboxylate
• (1R,2R)methyl 2-(4-bromobenzoyl)cyclopentanecarboxylate
• CYCLOPENTANECARBOXYLIC ACID, 2-(4-BROMOBENZOYL)-, METHYL ESTER, (1R,2R)-
• NULL
• (R,R)-2-(4-Bromo-benzoyl)-cyclopentanecarboxylic acid methyl ester
• (R,R)-trans-2-(4-bromobenzoyl)cyclopentanecarboxylic acid methyl ester
• AK-79694
• ANW-68402
• KB-76287
• methyl (1R,2R)-2-(4-bromobenzoyl)cyclopentanec
• methyl (1R,2R)-trans-2-(4-bromobenzoyl)cyclopentanecarboxylate
• SureCN1747951
• methyl trans-2-(4-bromobenzoyl)cyclopentanecarboxylate
• (1S,2S)-methyl 2-(4-bromobenzoyl)cyclopentanecarboxylate
• Methyl (1R,2R)-2-(4-bromobenzoyl)cyclopentane-1-carboxylate
• XKJACWYQAFNKQK-VXGBXAGGSA-N
• AX8237624
• X5721
• (1R,2R)methyl 2-(4-bromob
• SCHEMBL1747951
• C11517
• DTXSID80729681
• (1R,2R)-methyl-2-(4-bromobenzoyl)cyclopentane-carboxylate
• methyl (1R,2R)-2-(4-bromobenzoyl)cyclopentanecarboxylate
• CS-13549
• methyl (R,R)-2-(4-bromobenzoyl)cyclopentanecarboxylate
• CS-B0537
• AKOS016007162
• 791594-14-4
• (1R,2R)-Methyl2-(4-bromobenzoyl)cyclopentanecarboxylate
• DB-075559

• MDL： MFCD11977757
• Inchi： 1S/C14H15BrO3/c1-18-14(17)12-4-2-3-11(12)13(16)9-5-7-10(15)8-6-9/h5-8,11-12H,2-4H2,1H3/t11-,12-/m1/s1
• InChI Key： XKJACWYQAFNKQK-VXGBXAGGSA-N
• SMILES： C(C1C=CC(Br)=CC=1)([C@@H]1CCC[C@H]1C(=O)OC)=O

Computed Properties

• Exact Mass: 310.02046g/mol
• Monoisotopic Mass: 310.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 3.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 394.8±37.0 °C at 760 mmHg
• Flash Point: 192.6±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(1R,2R)-Methyl 2-(4-bromobenzoyl)-cyclopentanecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1R,2R)-Methyl 2-(4-bromobenzoyl)-cyclopentanecarboxylate

Professional Introduction to Compound with CAS No. 791594-14-4 and Product Name: (1R,2R)-Methyl 2-(4-bromobenzoyl)-cyclopentanecarboxylate

The compound with the CAS number 791594-14-4 and the product name (1R,2R)-Methyl 2-(4-bromobenzoyl)-cyclopentanecarboxylate represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound, characterized by its specific stereochemistry and structural motifs, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry.

At the core of this compound's significance lies its (1R,2R) stereochemical configuration, which is a critical factor in determining its biological activity and interaction with biological targets. The presence of a cyclopentanecarboxylate moiety combined with a 4-bromobenzoyl substituent introduces unique electronic and steric properties that make it a valuable intermediate in the synthesis of complex molecules. These structural features are particularly relevant in the context of modern drug discovery, where precise control over molecular architecture is essential for achieving desired pharmacological outcomes.

Recent advancements in medicinal chemistry have highlighted the importance of chiral auxiliaries and ligands in asymmetric synthesis. The (1R,2R)-Methyl 2-(4-bromobenzoyl)-cyclopentanecarboxylate compound serves as an excellent example of how stereocontrol can be leveraged to develop novel therapeutic agents. Its utility as a building block in the synthesis of enantiomerically pure compounds has been demonstrated in several cutting-edge studies published in leading scientific journals.

In particular, research published in journals such as *Organic Letters* and *Journal of the American Chemical Society* has showcased the compound's role in constructing highly functionalized scaffolds. These scaffolds are integral to the development of drugs targeting various diseases, including neurological disorders and inflammatory conditions. The 4-bromobenzoyl group, in particular, provides a versatile handle for further functionalization via cross-coupling reactions, allowing chemists to explore diverse chemical space efficiently.

The pharmaceutical industry has been increasingly interested in accessing enantiomerically enriched compounds due to their improved efficacy and reduced side effects compared to racemic mixtures. The (1R,2R)-Methyl 2-(4-bromobenzoyl)-cyclopentanecarboxylate compound exemplifies this trend by offering a reliable route to chiral intermediates. Its synthesis involves well-established methodologies that ensure high yield and purity, making it an attractive choice for industrial-scale production.

One notable application of this compound is in the synthesis of protease inhibitors, which are crucial for treating conditions such as HIV/AIDS and cancer. The cyclopentanecarboxylate moiety mimics natural amino acid residues, enabling tight binding to target enzymes. Meanwhile, the 4-bromobenzoyl group serves as a point of modification for optimizing binding affinity and selectivity. Such design principles have been successfully applied in recent drug candidates that have advanced into clinical trials.

Furthermore, the compound's structural features make it amenable to derivatization into bioactive molecules with enhanced pharmacokinetic properties. For instance, modifications at the methyl ester group can be employed to introduce solubility-enhancing or metabolic-resistant functionalities. This flexibility underscores the compound's versatility as a pharmacophore or key intermediate in drug discovery pipelines.

From a synthetic chemistry perspective, the preparation of (1R,2R)-Methyl 2-(4-bromobenzoyl)-cyclopentanecarboxylate exemplifies modern strategies for constructing complex cyclic systems with high enantioselectivity. Catalytic asymmetric methods, including transition-metal-catalyzed reactions and biocatalytic transformations, have been instrumental in achieving these results. These approaches not only improve efficiency but also align with green chemistry principles by minimizing waste and reducing environmental impact.

The growing body of literature on this compound highlights its potential beyond traditional pharmaceutical applications. Researchers are exploring its utility in materials science and agrochemicals, where chiral compounds play a pivotal role in designing novel materials with specific optical or electronic properties. Such interdisciplinary applications underscore the broad relevance of stereochemistry in addressing global challenges across multiple scientific domains.

In conclusion, the compound with CAS number 791594-14-4 and product name (1R,2R)-Methyl 2-(4-bromobenzoyl)-cyclopentanecarboxylate represents a cornerstone of modern chemical research. Its unique structural features and stereochemical configuration make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for chiral compounds like this one, their importance in advancing science and medicine is set to grow even further.